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Compound of Interest

Compound Name: N-Dodecyllactobionamide

Cat. No.: B3026313

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-Dodecyllactobionamide. The following
procedures are based on general laboratory safety principles for handling non-hazardous
chemical compounds, as a specific Safety Data Sheet (SDS) for N-Dodecyllactobionamide is
not readily available. It is imperative to handle this substance with care, assuming it may have
uncharacterized hazards.

Physicochemical Data

While comprehensive hazard data for N-Dodecyllactobionamide is not fully available, its
basic physicochemical properties are summarized below.

Property Value

Chemical Name N-Dodecyllactobionamide
Synonyms Sugar Surfactant

CAS Number 69313-68-4

Molecular Formula C24H47NO11[1]

Molecular Weight 525.63 g/mol [1]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3026313?utm_src=pdf-interest
https://www.benchchem.com/product/b3026313?utm_src=pdf-body
https://www.benchchem.com/product/b3026313?utm_src=pdf-body
https://www.benchchem.com/product/b3026313?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-131694/N-Dodecyllactobionamide-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-131694/N-Dodecyllactobionamide-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Given the limited specific toxicity data, a cautious approach to personal protection is
recommended. The following PPE should be worn at all times when handling N-
Dodecyllactobionamide.

PPE Category Specific Recommendations

Nitrile rubber gloves are recommended. Ensure
Hand Protection to check for any signs of degradation or

permeation.

) Chemical splash goggles should be worn to
Eye Protection . .
protect against accidental splashes.

A standard laboratory coat should be worn. For
. _ larger quantities or when there is a significant
Skin and Body Protection ) ) ) ) )
risk of splashing, consider a chemical-resistant

apron.

Under normal laboratory conditions with
adequate ventilation, respiratory protection is
) ) not expected to be necessary. If the material is
Respiratory Protection ] . ] o
aerosolized or if handling large quantities in a
poorly ventilated area, a NIOSH-approved

respirator may be appropriate.

Operational Plan

This section outlines the standard operating procedures for the safe handling of N-
Dodecyllactobionamide from receipt to use in experimental protocols.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is clearly labeled with the chemical name and any available hazard
information.

Log the chemical into your laboratory's inventory system.
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2. Storage:

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from strong oxidizing agents.

o Consult the Certificate of Analysis for any specific storage temperature recommendations.
3. Handling and Use:

e Handle in a well-ventilated area, preferably in a chemical fume hood if there is a potential for
aerosolization.

» Avoid direct contact with skin and eyes.
e Wash hands thoroughly after handling.

e Minimize the generation of dust if handling a solid form.

Experimental Protocol: Preparation of an Aqueous
Solution

This protocol provides a step-by-step guide for preparing an aqueous solution of N-
Dodecyllactobionamide for general laboratory use.

Materials:

N-Dodecyllactobionamide

Deionized or distilled water

Appropriate glassware (beaker, graduated cylinder)

Magnetic stirrer and stir bar

Spatula

Weighing balance
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Procedure:
» Don the appropriate personal protective equipment (lab coat, gloves, safety goggles).
e Place a clean beaker on the weighing balance and tare the balance.

o Carefully weigh the desired amount of N-Dodecyllactobionamide using a clean spatula and
transfer it to the beaker.

o Measure the required volume of deionized or distilled water using a graduated cylinder.
» Add the water to the beaker containing the N-Dodecyllactobionamide.
e Place the beaker on a magnetic stirrer and add a stir bar.

« Stir the solution until the N-Dodecyllactobionamide is completely dissolved. Gentle heating
may be applied to aid dissolution if necessary, but avoid boiling.

e Once dissolved, label the container with the chemical name, concentration, date of
preparation, and your initials.

Disposal Plan

As N-Dodecyllactobionamide is a sugar-based surfactant and is not classified as a hazardous
material based on available information, it may be permissible to dispose of dilute aqueous
solutions down the drain with copious amounts of water, provided this is in accordance with
local and institutional regulations.

General Disposal Guidelines:

o Consult Local Regulations: Always consult your institution's Environmental Health and Safety
(EHS) office for specific disposal guidelines.

o Small Quantities of Dilute Solutions: For small quantities of dilute aqueous solutions, slowly
pour the solution down the drain with a large excess of running water. This helps to ensure
that the concentration in the wastewater system is negligible.
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e Solid Waste: Dispose of solid N-Dodecyllactobionamide as non-hazardous chemical
waste. Collect in a labeled, sealed container and dispose of through your institution's
chemical waste program.

o Contaminated Materials: Any materials, such as gloves or weighing paper, that are grossly
contaminated with N-Dodecyllactobionamide should be disposed of as chemical waste.
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Caption: Workflow for Handling N-Dodecyllactobionamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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N-Dodecyllactobionamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026313#personal-protective-equipment-for-
handling-n-dodecyllactobionamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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